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Compound of Interest

Compound Name: 2-methyl Benzamideoxime

Cat. No.: B154247

This document provides essential safety and logistical information for the proper disposal of 2-
methylbenzamide oxime, intended for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and disposal
of this chemical in a laboratory setting.

Safety and Hazard Information

2-Methylbenzamide oxime is a chemical that requires careful handling due to its potential
health hazards. The following table summarizes its classification according to the Globally
Harmonized System (GHS).
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Hazard Category

GHS Classification

Signal Word

Danger

Hazard Pictograms

Skull and Crossbones, Corrosion, Exclamation
Mark

Hazard Statements (H-Statements)

H301/H302: Toxic or Harmful if
swallowed[1]H315: Causes skin
irritation[1]H318/H319: Causes serious eye
damage or irritation[1]H335: May cause

respiratory irritation[1]

Precautionary Statements (P-Statements)

P261: Avoid breathing dust.[2]P264: Wash face,
hands and any exposed skin thoroughly after
handling.[3]P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[1]P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER or
doctor/physician.P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

UN Number

UN 2811: Toxic solid, organic, n.0.s.[1]

Experimental Protocol: Waste Disposal

Methodology

The proper disposal of 2-methylbenzamide oxime is critical to ensure laboratory and

environmental safety. The following step-by-step protocol must be followed.

Waste Identification and Segregation

« |dentify Waste: All materials contaminated with 2-methylbenzamide oxime, including unused

product, reaction byproducts, contaminated personal protective equipment (PPE), and

cleaning materials, must be treated as hazardous waste.
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e Segregate Waste: Do not mix 2-methylbenzamide oxime waste with other waste streams,
especially incompatible materials such as strong oxidizing agents.[3]

Waste Collection and Containment

o Container Selection: Use a designated, properly labeled, and sealable container for
collecting solid 2-methylbenzamide oxime waste. The container must be made of a material
compatible with the chemical.

o Labeling: Affix a hazardous waste label to the container. The label must clearly state
"Hazardous Waste" and identify the contents as "2-Methylbenzamide Oxime Waste".

o Container Management: Keep the waste container closed at all times, except when adding
waste. Store the container in a designated, well-ventilated, and secure area, away from heat
and sources of ignition.[3][4]

Disposal of Contaminated Materials

e Solid Waste: Contaminated items such as gloves, weighing papers, and disposable lab coats
should be placed directly into the designated hazardous waste container.

e Liquid Waste: For solutions containing 2-methylbenzamide oxime, collect the liquid waste in
a separate, sealed, and clearly labeled container.

o Empty Containers: Original containers of 2-methylbenzamide oxime must be triple-rinsed
with a suitable solvent. The first rinseate must be collected and disposed of as hazardous
waste.[4] After thorough rinsing and drying, the empty container can be disposed of as non-
hazardous waste, in accordance with institutional policies.

Final Disposal Procedure

o Professional Disposal Service: The disposal of 2-methylbenzamide oxime waste must be
handled by a licensed professional waste disposal service.[1] Do not attempt to dispose of
this chemical through standard laboratory drains or as regular solid waste.[4]

» Arranging Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste container. Ensure all labeling is
complete and accurate before the scheduled pickup.
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
methylbenzamide oxime.
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Caption: Disposal workflow for 2-methylbenzamide oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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